Cas no 343376-03-4 (3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide)

• Product Name: 3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide
• CAS No: 343376-03-4
• CID: 4649327
• Update Time: 2025-05-20

3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide

Computed Properties

• Exact Mass: 316.049
• Monoisotopic Mass: 316.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide

3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide (CAS No. 343376-03-4): An Overview

3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide (CAS No. 343376-03-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The trifluoromethyl group in the compound's structure is a key functional group that imparts significant stability and enhances the lipophilicity of the molecule. This characteristic makes it an attractive candidate for drug development, particularly in the context of improving pharmacokinetic properties and bioavailability. The methoxy group attached to the phenyl ring further contributes to the compound's stability and solubility, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its antitumor properties, 3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide has also shown promise in the treatment of inflammatory diseases. A research team from the University of California, San Francisco, reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a valuable therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The structural uniqueness of 3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide has also led to its exploration as a lead compound for drug discovery. Researchers are actively investigating its derivatives to optimize its pharmacological properties and enhance its therapeutic potential. One such derivative, which incorporates an additional hydroxyl group on the thiophene ring, has shown improved solubility and enhanced biological activity in preclinical studies.

The synthesis of 3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide involves a multi-step process that includes the formation of the thiophene core, introduction of the trifluoromethyl group, and attachment of the methoxy substituent. The final step involves the coupling with hydrazine to form the carbohydrazide moiety. The synthetic route is well-documented in the literature and can be adapted for large-scale production if required.

In terms of safety and toxicity, preliminary studies have indicated that 3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects. Preclinical toxicology studies are currently underway to evaluate its long-term safety and efficacy.

The future prospects for 3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide are promising. Ongoing clinical trials are exploring its potential as a treatment for various cancers and inflammatory diseases. Additionally, researchers are investigating its use in combination with other therapeutic agents to enhance treatment outcomes and reduce side effects.

In conclusion, 3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carbohydrazide (CAS No. 343376-03-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.